Cas no 3048-52-0 (Benzene, 1,3,5-triethenyl-)

• Product name: Benzene, 1,3,5-triethenyl-
• CAS No: 3048-52-0
• MF: C₁₂H₁₂
• MW: 156.22368
• CID: 1443216
• PubChem ID: 10219562

Benzene, 1,3,5-triethenyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-triethenyl-
• 1,3,5-tris(ethenyl)benzene
• Benzene, 1,2,5-triethenyl-
• 3048-52-0
• 1,3,5-triethenylbenzene
• 1,3,5-trivinylbenzol
• XQ64QE66P2
• DTXSID10436851
• 1,2,5-Triethenylbenzene
• 1,3,5-trivinylbenzene
• UNII-XQ64QE66P2
• 1,2,5-Trivinylbenzene

• Inchi： InChI=1S/C12H12/c1-4-10-7-11(5-2)9-12(6-3)8-10/h4-9H,1-3H2
• InChI Key： SYENRPHLJLKTED-UHFFFAOYSA-N
• SMILES： C=CC1=CC(=CC(=C1)C=C)C=C

Computed Properties

• Exact Mass: 156.09396
• Monoisotopic Mass: 156.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0